Cas no 552330-28-6 (3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine)
552330-28-6 structure
Product Name:3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine
CAS No:552330-28-6
MF:C12H9BrN2
MW:261.117261648178
CID:2195263
PubChem ID:69917673
Update Time:2025-04-21
3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine
- DB-366175
- 552330-28-6
-
- Inchi: 1S/C12H9BrN2/c13-12-7-11(8-15-9-12)2-1-10-3-5-14-6-4-10/h1-9H
- InChI Key: KLQMZQFGYATLCZ-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)C=CC1C=CN=CC=1
Computed Properties
- Exact Mass: 259.99491Da
- Monoisotopic Mass: 259.99491Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 25.8Ų
3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
552330-28-6 (3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine) Related Products
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